Cas no 2171535-81-0 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid
• CAS No: 2171535-81-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6079866
• PubChem ID: 165584074
• Update Time: 2025-07-02

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-2-yl}acetic acid
• EN300-1527528
• 2171535-81-0

• Inchi： 1S/C25H28N2O5/c1-16(24(30)27-13-7-6-8-17(27)14-23(28)29)26-25(31)32-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,16-17,22H,6-8,13-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： JAHUIDZHBSRMBE-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic Acid (CAS No. 2171535-81-0)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid, identified by its CAS number 2171535-81-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid arises from its combination of a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived side chain, which collectively contribute to its unique pharmacological profile.

The< strong>Fmoc group is a well-known protecting group in peptide synthesis, but its incorporation into the side chain of this compound suggests potential applications beyond simple peptide mimetics. The presence of the fluorene moiety enhances the compound's solubility and stability, which are critical factors in drug design. Additionally, the piperidine ring is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have indicated that 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid may interact with various enzymes and receptors, making it a potential candidate for treating a range of therapeutic conditions. For instance, preliminary computational studies suggest that this compound could inhibit enzymes involved in inflammation and pain signaling, offering a novel approach to managing chronic inflammatory diseases.

The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}acetic acid presents unique challenges due to its multifunctional structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase synthesis and automated purification have streamlined the process, allowing for the efficient preparation of high-purity samples. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

In the realm of drug discovery, the identification of novel scaffolds is essential for developing next-generation therapeutics. The structural features of 2171535-81-0, including its piperidine-based core and fluorene derivative, position it as a promising lead compound for further optimization. Researchers are exploring various derivatives to enhance its pharmacological properties, such as improving bioavailability and reducing off-target effects. The use of high-throughput screening (HTS) technologies has accelerated the process of identifying promising analogs.

The potential therapeutic applications of 2171535-81-0 are broad and span multiple disease areas. Initial studies have highlighted its potential in modulating central nervous system (CNS) pathways, which could make it relevant for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its structural motifs suggest that it may have utility in oncology, particularly in targeting pathways involved in tumor growth and metastasis.

Molecular dynamics simulations have provided valuable insights into the dynamic behavior of 2171535-81-0 in solution and upon binding to biological targets. These simulations help elucidate how the compound's conformational flexibility influences its interactions with proteins and nucleic acids. Such detailed understanding is crucial for designing molecules with improved binding affinity and selectivity.

The role of< strong>Fmoc-protected compounds in drug development cannot be overstated. The Fmoc group not only facilitates controlled synthesis but also enhances the stability of intermediates during multi-step reactions. This makes< strong>2171535-81-0a versatile building block for constructing more complex drug candidates. Recent reports indicate that Fmoc-based derivatives are being explored for their ability to modulate protein-protein interactions (PPIs), which are key targets in many diseases.

The future prospects for< strong>2171535-81-oare exciting, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. As computational methods continue to evolve, they will play an increasingly important role in guiding synthetic strategies and predicting biological outcomes.